4-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-1-(2-methoxyphenyl)-2-piperazinone

• IUPAC Name: 4-(imidazo[2,1-b][1,3]thiazole-6-carbonyl)-1-(2-methoxyphenyl)piperazin-2-one
• InChI: InChI=1S/C17H16N4O3S/c1-24-14-5-3-2-4-13(14)21-7-6-19(11-15(21)22)16(23)12-10-20-8-9-25-17(20)18-12/h2-5,8-10H,6-7,11H2,1H3
• InChI Key: UFKUGGFJQINLNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2=O)C(=O)C3=CN4C=CSC4=N3
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol

Description

4-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-1-(2-methoxyphenyl)-2-piperazinone is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that has shown promising results in various studies.

Scientific Research Applications

Synthesis and Cytotoxic Activity

A study focused on the synthesis of novel compounds bearing the imidazo[2,1-b]thiazole scaffolds, demonstrating potential cytotoxicity against human cancer cell lines such as HepG2 and MDA-MB-231. These compounds, including derivatives similar to the specified chemical structure, have shown promise as potential inhibitors against cancer cell lines, indicating their relevance in cancer research and therapy (Ding et al., 2012).

Antibacterial Activity

Research on imidazo[2,1-b][1,3,4]thiadiazole derivatives and their interaction with substituted piperazine has revealed significant antibacterial activity in vitro against both Gram-positive and Gram-negative bacteria. The introduction of polar groups into these compounds has been linked to enhanced antibacterial efficacy, suggesting their potential application in the development of new antibacterial drugs (Hu et al., 2008).

Antimicrobial and Anticancer Properties

Further investigations have synthesized and evaluated the antimicrobial activities of new 1,2,4-Triazole derivatives, including structures analogous to the specified compound. These studies have found that certain derivatives possess good to moderate activities against test microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2010). Additionally, novel analogues of imidazo[2,1-b]thiadiazole, akin to the compound of interest, have been synthesized and shown to exhibit potent anticancer properties, indicating their potential utility in cancer treatment (Karki et al., 2011).